Cas no 2137544-17-1 (1-Methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one)
1-Methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-790748
- 1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
- 2137544-17-1
- 1-Methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
-
- Inchi: 1S/C13H21NO/c1-10-5-8-12(10)9-11(15)14-13(12)6-3-2-4-7-13/h10H,2-9H2,1H3,(H,14,15)
- InChI Key: RXUDVFZEFVMATH-UHFFFAOYSA-N
- SMILES: O=C1CC2(CCC2C)C2(CCCCC2)N1
Computed Properties
- Exact Mass: 207.162314293g/mol
- Monoisotopic Mass: 207.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.1Ų
1-Methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790748-1.0g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 1.0g |
$1414.0 | 2024-05-22 | |
| Enamine | EN300-790748-0.05g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 0.05g |
$1188.0 | 2024-05-22 | |
| Enamine | EN300-790748-0.1g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 0.1g |
$1244.0 | 2024-05-22 | |
| Enamine | EN300-790748-0.25g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 0.25g |
$1300.0 | 2024-05-22 | |
| Enamine | EN300-790748-0.5g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 0.5g |
$1357.0 | 2024-05-22 | |
| Enamine | EN300-790748-2.5g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 2.5g |
$2771.0 | 2024-05-22 | |
| Enamine | EN300-790748-5.0g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 5.0g |
$4102.0 | 2024-05-22 | |
| Enamine | EN300-790748-10.0g |
1-methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one |
2137544-17-1 | 95% | 10.0g |
$6082.0 | 2024-05-22 |
1-Methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-Methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
1-Methyl-11-azadispiro[3.0.55.34]tridecan-12-one (CAS No. 2137544-17-1): A Comprehensive Overview
The compound 1-Methyl-11-azadispiro[3.0.55.34]tridecan-12-one, identified by its CAS number 2137544-17-1, represents a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its unique spirocyclic framework, characterized by a nitrogen-containing core, makes it a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, the exploration of spirocyclic compounds has expanded dramatically due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The specific arrangement of rings and heterocyclic atoms in 1-Methyl-11-azadispiro[3.0.55.34]tridecan-12-one contributes to its distinctive chemical properties, which may be leveraged in the design of drugs targeting neurological disorders, inflammation, and other complex diseases.
The nitrogen atom in the spirocyclic structure serves as a key pharmacophoric element, enabling interactions with various biological receptors and enzymes. This feature has prompted researchers to investigate its potential applications in modulating pathways such as GABA receptor activity, which is relevant to conditions like epilepsy and anxiety disorders. Preliminary studies suggest that derivatives of this compound may exhibit anxiolytic and anticonvulsant effects, although further research is necessary to fully elucidate their mechanisms of action.
The synthesis of 1-Methyl-11-azadispiro[3.0.55.34]tridecan-12-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this complex molecule efficiently. These approaches not only enhance the scalability of production but also allow for structural modifications that could improve pharmacological properties.
Recent advancements in computational chemistry have enabled the prediction of binding affinities and metabolic stability for 1-Methyl-11-azadispiro[3.0.55.34]tridecan-12-one and its derivatives. Molecular docking studies have identified potential interactions with targets such as the serotonin receptor (5-HT1A), which is implicated in mood regulation and cognitive function. This computational insight has guided experimental efforts toward optimizing analogs with improved bioavailability and reduced off-target effects.
The pharmacokinetic profile of 1-Methyl-11-azadispiro[3.0.55.34]tridecan-12-one is another critical aspect that has been examined in preclinical studies. Its spirocyclic nature suggests potential for prolonged circulation time due to favorable solubility and metabolic resistance. However, detailed pharmacokinetic assessments are required to confirm these hypotheses and to identify any liabilities that might necessitate structural modifications.
In conclusion, 1-Methyl-11-azadispiro[3.0.55.34]tridecan-12-one (CAS No. 2137544-17-1) represents a structurally fascinating compound with significant therapeutic potential. Its unique spirocyclic framework, combined with its pharmacophoric features, positions it as a valuable scaffold for drug discovery efforts aimed at treating neurological and inflammatory conditions. Continued research into its synthesis, pharmacology, and drug-like properties will likely uncover new opportunities for medical intervention.
2137544-17-1 (1-Methyl-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)